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Introduction
Tigolaner is a novel ectoparasiticide belonging to the bispyrazole chemical class. It exhibits

potent insecticidal and acaricidal activity by targeting the nervous systems of these arthropods.

This technical guide provides a comprehensive overview of the in vitro activity of Tigolaner on

insect and acarine neurons, summarizing its mechanism of action, target sites, and the

experimental approaches used for its characterization. While specific quantitative data such as

IC50 and EC50 values remain proprietary and are not publicly available in the reviewed

literature, this guide synthesizes the current understanding of Tigolaner's neuronal effects

based on available scientific publications and regulatory documents.

Mechanism of Action
Tigolaner acts as a potent antagonist and allosteric modulator of invertebrate γ-aminobutyric

acid (GABA)-gated chloride channels (GABA-Cls) and, to a lesser extent, glutamate-gated

chloride channels (GluCls).[1][2][3] These channels are critical for inhibitory neurotransmission

in insects and acarines. By blocking the normal function of these channels, Tigolaner disrupts

the central nervous system, leading to hyperexcitation, paralysis, and ultimately the death of

the parasite.[4]

A key characteristic of Tigolaner is its high selectivity for insect and acarine GABA receptors

over their mammalian counterparts.[5][6][7][8] This selective potency contributes to its
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favorable safety profile in mammals. The discovery of Tigolaner was the result of high-

throughput in vitro screening campaigns targeting GABA-Cls.[9] Notably, it has been identified

as an allosteric modulator with a binding site distinct from that of fipronil, another

phenylpyrazole insecticide that also targets GABA receptors.[9]

Signaling Pathway of Tigolaner Action
The primary target of Tigolaner is the GABA-gated chloride channel, a ligand-gated ion

channel. The following diagram illustrates the inhibitory signaling pathway disrupted by

Tigolaner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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